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Compound of Interest

Compound Name: Nona-1,8-dien-5-one

Cat. No.: B3178740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nona-1,8-dien-5-one is a chemical compound with the molecular formula C9H14O.[1][2] This

document provides a concise summary of the currently available scientific and technical

information regarding this molecule. Despite a comprehensive literature search, it is important

to note that detailed research on the synthesis, chemical properties, and biological activities of

nona-1,8-dien-5-one is exceptionally limited. This review consolidates the existing data

primarily from chemical databases and suppliers.

Chemical and Physical Properties
Nona-1,8-dien-5-one is a ketone with two terminal double bonds. The basic physicochemical

properties compiled from available sources are presented in Table 1.
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Property Value Source

Molecular Formula C9H14O [1][2]

Molecular Weight 138.21 g/mol [1][2]

IUPAC Name nona-1,8-dien-5-one [1]

CAS Number 74912-33-7 [1][2]

SMILES C=CCCC(=O)CCC=C [1][2]

InChI Key
YMNUETQQDKREEP-

UHFFFAOYSA-N
[1]

Table 1: Physicochemical Properties of Nona-1,8-dien-5-one

Synthesis and Experimental Protocols
A thorough review of scientific literature did not yield any specific, detailed experimental

protocols for the synthesis of nona-1,8-dien-5-one. While general methods for the synthesis of

divinyl ketones exist, no publications were identified that apply these methods specifically to

the preparation of nona-1,8-dien-5-one with reported yields, purification methods, or

characterization data. Chemical suppliers list the compound, indicating that it is available for

purchase, though one supplier notes that they do not provide analytical data and the buyer is

responsible for confirming the product's identity and purity.[3]

Spectroscopic Data
Publicly accessible databases indicate the availability of certain spectroscopic data for nona-
1,8-dien-5-one, including 13C NMR, GC-MS, and vapor-phase IR spectra.[1][4] However, the

raw data or detailed interpretations of these spectra are not readily available in the reviewed

literature.

Biological Activities and Signaling Pathways
There is a significant lack of information regarding the biological activities of nona-1,8-dien-5-
one. No peer-reviewed studies were found that investigated its pharmacological, toxicological,
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or any other biological effects. Consequently, there is no information on its mechanism of action

or any associated signaling pathways.

Logical Relationship of Available Information
The limited available information suggests that nona-1,8-dien-5-one is a known chemical

entity, as evidenced by its presence in chemical databases and commercial availability.

However, the lack of published research indicates that it has not been a significant subject of

academic or industrial investigation. The logical flow of information is therefore limited to its

basic identification and a notable absence of functional or synthetic data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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